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Compound of Interest

Compound Name: 3,3-Dimethylindolin-6-amine

Cat. No.: B1323086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 3,3-
Dimethylindolin-6-amine, a heterocyclic building block with potential applications in medicinal

chemistry and materials science. The information is presented to be a readily accessible

resource for researchers and professionals in drug development.

Physicochemical Data Summary
The fundamental molecular properties of 3,3-Dimethylindolin-6-amine are summarized in the

table below. This data is essential for stoichiometric calculations, analytical characterization,

and computational modeling.

Property Value Reference

Molecular Formula C10H14N2 [1]

Molecular Weight 162.23 g/mol [1]

CAS Number 179898-73-8 [1]
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Detailed experimental protocols for the synthesis and purification of 3,3-Dimethylindolin-6-
amine are proprietary and specific to individual chemical suppliers. However, a general

methodological workflow for the characterization of such a compound is outlined below.

General Workflow for Compound Characterization:

Procurement: Obtain the compound from a reputable chemical supplier. Note the

recommended storage conditions, which for 3,3-Dimethylindolin-6-amine are typically at 2-

8°C in a dark, inert atmosphere.[1]

Structural Verification:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Perform ¹H and ¹³C NMR to confirm

the chemical structure, including the positions of the amine and dimethyl groups on the

indoline scaffold.

Mass Spectrometry (MS): Utilize a high-resolution mass spectrometer to confirm the

molecular weight and elemental composition.

Purity Analysis:

High-Performance Liquid Chromatography (HPLC): Employ a suitable column and mobile

phase to determine the purity of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile

and thermally stable, GC-MS can also be used for purity assessment and identification of

any volatile impurities.

Physical Property Determination:

Melting Point: Determine the melting point using a calibrated apparatus to assess purity.

Solubility: Test the solubility in a range of common laboratory solvents (e.g., water,

ethanol, DMSO, dichloromethane) to guide formulation and reaction setup.
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The following diagrams illustrate conceptual workflows relevant to the study and application of

chemical compounds like 3,3-Dimethylindolin-6-amine.
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Caption: A generalized workflow for the characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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